Amino-Tri-(carboxyethoxymethyl)-methane

• IUPAC Name: 3-[2-amino-3-(2-carboxyethoxy)-2-(2-carboxyethoxymethyl)propoxy]propanoic acid
• InChI: InChI=1S/C13H23NO9/c14-13(7-21-4-1-10(15)16,8-22-5-2-11(17)18)9-23-6-3-12(19)20/h1-9,14H2,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: PZOSHMSOMAHCEX-UHFFFAOYSA-N
• Canonical SMILES: C(COCC(COCCC(=O)O)(COCCC(=O)O)N)C(=O)O
• Molecular Formula: C13H23NO9
• Molecular Weight: 337.32 g/mol

Description

Amino-Tri-(carboxyethoxymethyl)-methane is a cleavable PEG ADC linker used in the synthesis of antibody-drug conjugates (ADCs). It is also a PEG-based PROTAC linker that can be used in the synthesis of PROTACs.

Synthesis Analysis

This compound is used in the synthesis of antibody-drug conjugates (ADCs) and PEG-based PROTACs. The amino group is reactive with carboxylic acids, activated NHS ester, carbonyls (ketone, aldehyde) etc.

Molecular Structure Analysis

The molecular weight of Amino-Tri-(carboxyethoxymethyl)-methane is 337.32 g/mol and its molecular formula is C13H23NO9.

Chemical Reactions Analysis

The amino group of Amino-Tri-(carboxyethoxymethyl)-methane is reactive with carboxylic acids, activated NHS ester, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of Amino-Tri-(carboxyethoxymethyl)-methane include a boiling point of 620.2±55.0 °C (Predicted), a density of 1.350±0.06 g/cm3 (Predicted), and solubility in water, DMSO, DCM, DMF.

Scientific Research Applications

Microalgal Cultures and Bacterial Growth

Tris is used as a buffer in microalgal culture media. It has been found to sustain active bacterial growth in non-axenic microalgal cultures when sodium phosphate is present. This interaction can significantly impact the growth of microalgae such as Phaeodactylum tricornutum, leading to a reduction in microalgal growth under certain conditions (Fábregas et al., 1993).

Protonation Behavior in Water-Pyridine Mixtures

Research on the protonation behavior of Tris in water-pyridine mixtures has been conducted. The pKBH+ of Tris H+ decreases with an increase in pyridine composition, indicating a change in solute-solvent interactions in these mixtures (Rajendran & Kalidas, 1992).

Synthesis of Solid-Supported Tripodal Ligands

Tris-based compounds like p-Aminobenzyl-tris(hydroxymethyl)methane have been synthesized for potential applications in creating solid-supported tripodal ligands. These ligands have potential use in various chemical processes and reactions (Dulière & Marchand‐Brynaert, 2004).

Application in Methane Hydrate Research

Studies have been conducted to understand the effects of amino acids, including Tris, on methane hydrate phase boundaries. These studies are significant for understanding the thermodynamic properties of methane hydrates, which have implications in environmental and energy research (Bavoh et al., 2017).

Impact on Photobioreactor Performance

Tris has been used in photobioreactors to stabilize pH values in microalgae cultures. However, its addition can significantly affect algae biomass, often reducing it due to bacterial competition (Nguyen et al., 2016).

Role in Green Chemistry and Materials Science

Tris has been explored as a reducing agent in the production of partially reduced graphene oxide, demonstrating its potential in green chemistry and materials science applications. Its basic buffer action and stability make it an ideal candidate for such processes (Saha et al., 2016).

Safety And Hazards

For safety and hazards information, please refer to the Safety Data Sheet.

Future Directions

As a cleavable PEG ADC linker and a PEG-based PROTAC linker, Amino-Tri-(carboxyethoxymethyl)-methane has potential applications in the synthesis of antibody-drug conjugates (ADCs) and PEG-based PROTACs. Its future directions could be influenced by advancements in these areas.